Cas no 52250-76-7 (Propane, 1-bromo-2-(2-bromoethoxy)-)

• Product Name: Propane, 1-bromo-2-(2-bromoethoxy)-
• CAS No: 52250-76-7
• MF: C₅H₁₀Br₂O
• MW: 245.94030046463
• CID: 360092
• PubChem ID: 4083837
• Update Time: 2025-04-19

Propane, 1-bromo-2-(2-bromoethoxy)- Chemical and Physical Properties

Names and Identifiers

• Propane, 1-bromo-2-(2-bromoethoxy)-
• 1-bromo-2-(2-bromoethoxy)propane
• 52250-76-7
• AKOS024355563
• SCHEMBL21114495
• DTXSID10399134

• Inchi： 1S/C5H10Br2O/c1-5(4-7)8-3-2-6/h5H,2-4H2,1H3
• InChI Key： GMBJMUXHZUREOG-UHFFFAOYSA-N
• SMILES： BrCC(C)OCCBr

Computed Properties

• Exact Mass: 243.9098
• Monoisotopic Mass: 243.91
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers